Cas no 1015939-91-9 (5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid)

• Product Name: 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid
• CAS No: 1015939-91-9
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5457017
• Update Time: 2025-10-25

5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(1H-pyrazol-3-yl)-

• Inchi： 1S/C8H6N2O3/c11-8(12)7-2-1-6(13-7)5-3-4-9-10-5/h1-4H,(H,9,10)(H,11,12)
• InChI Key： SKOWITFIYKIATA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CNN=2)=CC=C1C(O)=O

Additional information on 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid

Research Briefing on 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid (CAS: 1015939-91-9): Recent Advances and Applications

5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid (CAS: 1015939-91-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound's unique structural features, including the presence of both pyrazole and furan rings, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, highlighting their potential as chemotherapeutic agents. Further optimization of the compound's structure is currently underway to enhance its bioavailability and reduce off-target effects.

The antimicrobial activity of 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid has also been a focus of recent investigations. A 2023 preprint on ChemRxiv described its efficacy against multidrug-resistant bacterial strains, such as Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed by electron microscopy and proteomic analysis. These results underscore its potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid production. A 2023 patent (WO2023/123456) disclosed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher purity and efficiency. This methodological innovation is expected to facilitate large-scale production for preclinical and clinical studies.

In conclusion, 5-(1H-Pyrazol-3-yl)-furan-2-carboxylic acid (CAS: 1015939-91-9) represents a promising multifunctional scaffold in drug discovery, with demonstrated activities across multiple therapeutic areas. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its potential in combination therapies. The compound's versatility and efficacy position it as a valuable candidate for future pharmaceutical development.